Cas no 63122-43-0 (furan, 2-(2-pyrrolyl)-)

• Product Name: furan, 2-(2-pyrrolyl)-
• CAS No: 63122-43-0
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 863816
• PubChem ID: 143951
• Update Time: 2025-04-19

furan, 2-(2-pyrrolyl)- Chemical and Physical Properties

Names and Identifiers

• furan, 2-(2-pyrrolyl)-
• 2-(furan-2-yl)-1H-pyrrole
• 2-(2-pyrrolyl)Furan

• Inchi： 1S/C8H7NO/c1-3-7(9-5-1)8-4-2-6-10-8/h1-6,9H
• InChI Key： BYBZIJZNTITRID-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CC=CN1

Computed Properties

• Exact Mass: 133.05281
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 28.9Ų

Experimental Properties

• PSA: 28.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles